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Compound of Interest

Compound Name: Cobalt(ll) phosphate octahydrate

Cat. No.: B079351

Essential Safety and Handling Guide for
Cobalt(ll) Phosphate Octahydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cobalt(ll) phosphate octahydrate in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Chemical Identifier:

o Name: Cobalt(ll) phosphate octahydrate
e CAS Number: 10294-50-5[1]

e Appearance: Red powder[2]

Hazard Identification and Classification

Cobalt(ll) phosphate octahydrate is classified as a hazardous chemical.[1] The primary
health risks associated with this compound are detailed in the table below.
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Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
) ] o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[4]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled.[4]
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction.[4]

Carcinogenicity

Category 1B/2

H351: Suspected of causing

cancer.

Specific target organ toxicity

(single exposure)

Category 3

H335: May cause respiratory

irritation.[4]

Suspected of causing genetic

defects

Muta. 2

H341: Suspected of causing

genetic defects.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Cobalt(ll)

phosphate octahydrate to minimize exposure.
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Protection Type Recommended Equipment  Standard/Specification

Safety goggles or a face OSHA 29 CFR 1910.133 or

Eye/Face Protection )
shield.[5] European Standard EN166.[1]

Chemical-resistant gloves
Skin Protection (e.g., nitrile or neoprene), lab EN 374.[2]
coat, and coveralls.[5]

N95 or P1 dust mask for low-

level exposure. A powered air-
NIOSH (US) or CEN (EU)

Respiratory Protection purifying respirator (PAPR)
approved.[2]

may be necessary for more

hazardous situations.[2][5]

Foot Protection Safety shoes or boots.[5]

Step-by-Step Handling and Operational Plan

1.

Engineering Controls and Preparation:
Work in a well-ventilated area.[3][5]

Use a local exhaust ventilation system, such as a chemical fume hood, to control dust and
fumes at the source.[5][6]

Ensure an eyewash station and safety shower are readily accessible.
Read and understand the Safety Data Sheet (SDS) before handling the chemical.[1]
. Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before entering the designated
handling area.

. Weighing and Transferring:

Handle Cobalt(ll) phosphate octahydrate as a powder. Avoid creating dust.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://www.fishersci.com/store/msds?partNumber=AA2311118&productDescription=CBLT%28II%29+PHOSPHAT+OCTHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://www.oxfordlabfinechem.com/msds/(C-02932)%20COBALT%20(II)%20PHOSPHATE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02932)%20COBALT%20(II)%20PHOSPHATE.pdf
https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://www.oxfordlabfinechem.com/msds/(C-02932)%20COBALT%20(II)%20PHOSPHATE.pdf
https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://www.chemicalbook.com/msds/cobalt-ii-phosphate-octahydrate.pdf
https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://www.wqmetal.net/blog/what-are-the-safety-precautions-when-handling-cobalt-products-2030745.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://www.fishersci.com/store/msds?partNumber=AA2311118&productDescription=CBLT%28II%29+PHOSPHAT+OCTHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b079351?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(C-02932)%20COBALT%20(II)%20PHOSPHATE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» When weighing, use a balance inside a fume hood or a ventilated balance enclosure.
o Transfer the chemical carefully to avoid spills.

4. In Case of a Spill:

o Evacuate the immediate area if the spill is large or if dust is generated.

o Wear appropriate PPE for cleanup.

o Contain the spill using absorbent materials like sand or vermiculite. Do not use water to
clean up the spill, as this can cause the cobalt to dissolve and spread.[5]

o Carefully sweep up the spilled material and place it into a suitable, closed container for
disposal.[1]

5. First Aid Procedures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][2]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs,
seek medical advice.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical
attention.[1][2]

« If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][2]

Disposal Plan

¢ Dispose of Cobalt(ll) phosphate octahydrate and any contaminated materials in
accordance with local, state, and federal regulations.[1][5]

¢ Do not allow the chemical to enter drains or waterways.[1][2]
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e Place waste in a clearly labeled, sealed container.

» Contact a licensed professional waste disposal service to arrange for pickup and disposal.[4]

Experimental Workflow for Safe Handling
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Caption: Workflow for Safe Handling of Cobalt(ll) Phosphate Octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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